molecular formula C7H11N3O2 B3197154 3-methyl-5-nitro-1-propyl-1H-pyrazole CAS No. 1003993-39-2

3-methyl-5-nitro-1-propyl-1H-pyrazole

Cat. No. B3197154
CAS RN: 1003993-39-2
M. Wt: 169.18 g/mol
InChI Key: SKLZMHDSSOOPOU-UHFFFAOYSA-N
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Description

3-methyl-5-nitro-1H-pyrazole is a chemical compound with the CAS Number: 34334-96-8 . It has a molecular weight of 127.1 . The IUPAC name for this compound is 3-methyl-5-nitro-1H-pyrazole .


Synthesis Analysis

The synthesis of pyrazoles, including 3-methyl-5-nitro-1H-pyrazole, often involves the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation . Substituted pyrazoles can be prepared by condensation of 1,3-diketones with hydrazine . For example, acetylacetone and hydrazine can give 3,5-dimethylpyrazole .


Molecular Structure Analysis

The structure of pyrazoles, including 3-methyl-5-nitro-1H-pyrazole, is characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms . Pyrazoles are known to exhibit tautomerism, a phenomenon that may influence their reactivity . This can have an impact on the synthetic strategies where pyrazoles take part, as well as on the biological activities of targets bearing a pyrazole moiety .


Chemical Reactions Analysis

Pyrazoles, including 3-methyl-5-nitro-1H-pyrazole, are known to undergo a variety of chemical reactions. For instance, they can participate in [3 + 2] cycloaddition reactions . They can also undergo one-pot condensations with ketones, aldehydes, and hydrazine monohydrochloride to readily form pyrazoline intermediates . These intermediates can then be oxidized to afford a wide variety of pyrazoles .


Physical And Chemical Properties Analysis

3-methyl-5-nitro-1H-pyrazole is a solid at room temperature . The InChI code for this compound is 1S/C4H5N3O2/c1-3-2-4 (6-5-3)7 (8)9/h2H,1H3, (H,5,6) .

Safety and Hazards

The safety information for 3-methyl-5-nitro-1H-pyrazole indicates that it has the GHS07 pictogram . The signal word is “Warning” and the hazard statements include H302, H315, H319, H335 . The precautionary statements include P261, P305, P338, P351 .

properties

IUPAC Name

3-methyl-5-nitro-1-propylpyrazole
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H11N3O2/c1-3-4-9-7(10(11)12)5-6(2)8-9/h5H,3-4H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SKLZMHDSSOOPOU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCN1C(=CC(=N1)C)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H11N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

169.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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